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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149 Get Quote

Essential Safety and Handling Guide for Dess-
Martin Periodinane
Dess-Martin periodinane (DMP) is a highly effective and widely used oxidizing agent in

organic synthesis, valued for its mild reaction conditions and high chemoselectivity. However,

its utility is matched by significant potential hazards that demand strict adherence to safety

protocols. This guide provides essential information on the personal protective equipment

(PPE), handling procedures, and disposal of DMP to ensure the safety of researchers,

scientists, and drug development professionals.

Hazard Summary
Dess-Martin periodinane is classified as a hazardous substance with multiple risks. It is a

strong oxidizer that can intensify fires and may cause an explosion if heated under

confinement.[1][2][3] The compound is harmful if swallowed, inhaled, or absorbed through the

skin.[1][2][4] It is also known to cause serious eye irritation and skin irritation, as well as

potential respiratory tract irritation.[1][2][4] DMP is sensitive to air, moisture, and light, and may

form explosive compounds if not handled or stored correctly.[2][4][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Dess-
Martin periodinane to minimize exposure and prevent injury.
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Hand Protection: Wear chemical-resistant gloves that satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374.[1] Always inspect gloves before use and

use proper glove removal techniques to avoid skin contact.[1]

Eye/Face Protection: Use safety goggles with side protection to shield against dust and

splashes.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[4] A lab coat is the minimum requirement.

Respiratory Protection: If there is a risk of dust formation or if engineering controls are

insufficient, use a NIOSH (US) or CEN (EU) approved respirator.[1][4] A full-face respirator

with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is

recommended.[1]

Quantitative Safety Data
The following table summarizes the key hazard classifications and storage recommendations

for Dess-Martin periodinane.
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Parameter Value Source

GHS Hazard Statements
H272: May intensify fire;

oxidiser
[1]

H302: Harmful if swallowed [1]

H312: Harmful in contact with

skin
[1]

H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H332: Harmful if inhaled [1]

H335: May cause respiratory

irritation
[1]

EUH044: Risk of explosion if

heated under confinement
[1]

Recommended Storage Temp. -20°C (Deep freeze) [1][4][6]

Incompatible Materials
Strong reducing agents,

combustible materials
[2][4][5]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety.

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the essential steps for the safe handling of Dess-Martin
periodinane from preparation through to disposal.
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Caption: Workflow for the safe handling of Dess-Martin periodinane.
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Step-by-Step Handling and Storage Procedures
Engineering Controls: Always handle Dess-Martin periodinane in a well-ventilated area,

preferably inside a chemical fume hood.[1][4] An eyewash station and a safety shower must

be readily accessible.[4]

Safe Handling:

Avoid contact with skin and eyes.[2][4]

Avoid the formation of dust and aerosols.[1][5]

Handle under an inert gas like nitrogen or argon, as DMP is sensitive to air and moisture.

[1][5]

Keep away from sources of ignition and combustible materials such as wood, paper, or oil.

[1][4][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

The recommended storage temperature is -20°C in a freezer.[4][6]

Keep the container tightly closed and store under an inert atmosphere.[1][4][5]

Do not store near incompatible materials like strong reducing agents or combustibles.[4][5]

Spill Response Plan
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the full personal protective equipment as described above, including

respiratory protection.[1]
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Contain: Contain the spill using a non-combustible absorbent material like dry sand or earth.

DO NOT use combustible materials such as sawdust.[3]

Clean-up: Carefully sweep or shovel the material into a suitable, labeled container for

disposal.[1][5] Avoid generating dust. Wet-brushing or using an electrically protected vacuum

cleaner can be effective methods.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Waste Collection: Collect all waste material, including contaminated absorbents and

disposable PPE, in a suitable, closed, and clearly labeled container for hazardous waste.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[2] Adhere strictly to all local, state, and federal regulations.

Environmental Precaution: Do not let the product or its waste enter drains or waterways.[1]

Reaction workups often involve quenching with a sodium thiosulfate solution followed by

washing with sodium bicarbonate.[7] These aqueous layers should also be disposed of as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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